Cas no 1228092-36-1 (Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate)

• Product Name: Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate
• CAS No: 1228092-36-1
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 4779751
• PubChem ID: 59458338
• Update Time: 2025-06-08

Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl cis-(2-(4-bromophenyl)cyclopropyl)carbamate
• tert-Butyl ((1R,2R)-2-(4-bromophenyl)cyclopropyl)carbamate
• Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate
• tert-Butyl (2-(4-bromophenyl)cyclopropyl)carbamate
• SB39782
• 907196-03-6
• 1228092-36-1
• starbld0048499
• AKOS027469424
• (1R,2S)-[2-(4-Bromo-phenyl)-cyclopropyl]-carbamic acid tert-butyl ester
• 1418287-95-2
• trans-[2-(4-Bromo-phenyl)-cyclopropyl]-carbamic acid tert-butyl ester
• SCHEMBL2212928
• tert-butyl N-[2-(4-bromophenyl)cyclopropyl]carbamate
• SB39781
• SB39783
• G79270
• (+/-)-trans-O-t-butyl-N-(2-(4-bromophenyl)cyclopropyl)carbamate
• (1S,2R)-[2-(4-Bromo-phenyl)-cyclopropyl]-carbamic acid tert-butyl ester
• 907196-12-7

• Inchi： 1S/C14H18BrNO2/c1-14(2,3)18-13(17)16-12-8-11(12)9-4-6-10(15)7-5-9/h4-7,11-12H,8H2,1-3H3,(H,16,17)/t11-,12-/m1/s1
• InChI Key： ATYDSIJHMSGNKM-VXGBXAGGSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H]1C[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3

Additional information on Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate

Comprehensive Overview of Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate (CAS No. 1228092-36-1)

Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate (CAS No. 1228092-36-1) is a chiral cyclopropane derivative widely utilized in pharmaceutical and organic synthesis. This compound features a tert-butyl carbamate group attached to a (1R,2R)-2-(4-bromophenyl)cyclopropyl backbone, making it a valuable intermediate for designing bioactive molecules. Its unique stereochemistry and functional groups have garnered significant attention in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The growing demand for chiral building blocks in asymmetric synthesis has positioned Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate as a critical reagent. Researchers frequently explore its applications in peptide mimetics and small-molecule therapeutics, aligning with trends in personalized medicine. A surge in searches for "CAS 1228092-36-1 suppliers" and "cyclopropyl carbamate derivatives" reflects its commercial and academic relevance.

From a synthetic perspective, the 4-bromophenyl moiety offers versatility for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. This adaptability addresses common queries like "how to modify bromophenyl cyclopropane derivatives"—a frequent topic in organic chemistry forums. The compound’s stereospecificity also makes it a model for studying conformational stability in rigid ring systems.

In drug development, Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate is often investigated for its potential in CNS-targeting agents, leveraging its ability to cross the blood-brain barrier. Recent publications highlight its role in neurodegenerative disease research, correlating with rising searches for "new Parkinson’s disease intermediates." Its carbamate protection strategy further ensures compatibility with solid-phase peptide synthesis (SPPS) workflows.

Quality control of CAS No. 1228092-36-1 emphasizes HPLC purity and chiral HPLC analysis, critical for reproducibility in preclinical studies. Manufacturers often provide technical data sheets addressing "storage conditions for carbamate derivatives"—a practical concern for end-users. The compound’s stability under inert atmospheres and low-temperature storage recommendations are frequently discussed in supplier FAQs.

Environmental and regulatory aspects of Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate adhere to REACH and FDA guidelines for research chemicals. While not classified as hazardous, its brominated aromatic component necessitates proper waste disposal protocols, a topic increasingly tied to "green chemistry in bromine handling."

In summary, Tert-butyl N-[(1R,2R)-2-(4-bromophenyl)cyclopropyl]carbamate (CAS No. 1228092-36-1) bridges synthetic chemistry and biomedical innovation. Its structural features and applications resonate with trending searches like "chiral auxiliaries 2024" and "cyclopropane in drug design," underscoring its interdisciplinary importance.